Cas no 2147948-25-0 (2-(4,4-difluorocyclohexyl)oxyethan-1-amine)

• Product Name: 2-(4,4-difluorocyclohexyl)oxyethan-1-amine
• CAS No: 2147948-25-0
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6378504
• PubChem ID: 165840566
• Update Time: 2025-08-03

2-(4,4-difluorocyclohexyl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-difluorocyclohexyl)oxyethan-1-amine
• 2147948-25-0
• 2-[(4,4-difluorocyclohexyl)oxy]ethan-1-amine
• EN300-1953197

• Inchi： 1S/C8H15F2NO/c9-8(10)3-1-7(2-4-8)12-6-5-11/h7H,1-6,11H2
• InChI Key： VGCRXBBVIKNDIR-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)OCCN)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4,4-difluorocyclohexyl)oxyethan-1-amine

Introduction to 2-(4,4-difluorocyclohexyl)oxyethan-1-amine (CAS No. 2147948-25-0)

2-(4,4-difluorocyclohexyl)oxyethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2147948-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a cyclohexyl ring substituted with two fluorine atoms and an amine functional group linked via an ethylene oxide moiety. The presence of fluorine atoms in the molecular structure imparts distinct electronic and steric properties, making this compound a promising candidate for various biochemical applications.

The structure of 2-(4,4-difluorocyclohexyl)oxyethan-1-amine is meticulously designed to optimize its interactions with biological targets. The cyclohexyl ring, with its two fluorine substituents, contributes to steric hindrance and electronic modulation, which can influence binding affinity and selectivity. The amine group serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. These structural attributes make it an attractive scaffold for drug discovery and development.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorine atoms in 2-(4,4-difluorocyclohexyl)oxyethan-1-amine play a crucial role in modulating the compound's pharmacokinetic properties. Fluorine substitution can alter the electronic distribution within the molecule, leading to stronger interactions with enzymes and receptors. This phenomenon is particularly relevant in the development of kinase inhibitors and other small-molecule drugs.

One of the most compelling aspects of 2-(4,4-difluorocyclohexyl)oxyethan-1-amine is its potential in the design of novel therapeutic agents. Researchers have leveraged its structural framework to develop compounds with targeted biological activities. For instance, derivatives of this molecule have shown promise in inhibiting specific enzymes involved in cancer pathways. The amine group provides a reactive site for covalent bonding or for linking to other pharmacophores, enhancing the compound's versatility in drug design.

The synthesis of 2-(4,4-difluorocyclohexyl)oxyethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The synthesis process highlights the compound's complexity and underscores the expertise required to produce it on a scalable basis.

Recent studies have explored the pharmacological profile of 2-(4,4-difluorocyclohexyl)oxyethan-1-amine and its derivatives. These investigations have revealed interesting interactions with various biological targets, including protein kinases and ion channels. The compound's ability to modulate these targets makes it a valuable tool for understanding disease mechanisms and developing new treatments. For example, researchers have observed that certain derivatives exhibit potent inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The biological activity of 2-(4,4-difluorocyclohexyl)oxyethan-1-amine is further enhanced by its ability to undergo selective modifications at multiple sites within its structure. This flexibility allows chemists to fine-tune the compound's properties for specific applications. For instance, introducing additional fluorine atoms or other functional groups can alter its solubility, bioavailability, and metabolic stability. Such modifications are essential for optimizing drug candidates for clinical use.

In conclusion, 2-(4,4-difluorocyclohexyl)oxyethan-1-amine (CAS No. 2147948-25-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable scaffold for developing novel therapeutic agents. The ongoing research into this compound underscores its potential as a lead molecule for drug discovery programs targeting various diseases.